Cas no 13936-21-5 (2-pentyl-9,10-dihydroanthracene-9,10-dione)

2-Pentyl-9,10-dihydroanthracene-9,10-dione is a substituted anthraquinone derivative characterized by its pentyl side chain, which enhances solubility and processability in organic solvents. This compound exhibits strong electron-accepting properties due to its conjugated diketone structure, making it useful in applications such as organic semiconductors, dyes, and photoactive materials. The alkyl substitution improves thermal stability and compatibility with polymer matrices, facilitating its incorporation into functional materials. Its well-defined redox behavior also positions it as a candidate for electrochemical applications. The compound’s structural versatility allows for further functionalization, enabling tailored properties for specialized uses in research and industrial settings.
2-pentyl-9,10-dihydroanthracene-9,10-dione structure
13936-21-5 structure
Product Name:2-pentyl-9,10-dihydroanthracene-9,10-dione
CAS No:13936-21-5
MF:C19H18O2
MW:278.345025539398
MDL:MFCD01940478
CID:49551
PubChem ID:26343
Update Time:2025-06-07

2-pentyl-9,10-dihydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Pentyl)anthracene-9,10-dione
    • 2-pentyl-9,10-anthracenedione
    • 2-pentylanthraquinone
    • 2-AMYLANTHRAQUINONE
    • 10-Anthracenedione,2-pentyl-9
    • 2-amyl-9,10-anthraquinone
    • 2-PENTAANTHRAQUINONE
    • 2-pentyl-10-anthracenedione
    • 2-pentylanthracene-9,10-dione
    • 2-Pentyl-anthrachinon
    • 2-tert-Pentylanthracene-9,10-dione
    • Amylanthrachinon
    • 2-AMYL ANTHRAQUINONE
    • 2-pentyl-9,10-dihydroanthracene-9,10-dione
    • 13936-21-5
    • 9,10-Anthracenedione, 2-pentyl-
    • MFCD01940478
    • NS00021007
    • A807529
    • W-108219
    • EINECS 237-711-2
    • 2-n-Pentyl-anthra-9,10-quinone
    • SCHEMBL37031
    • AS-14461
    • FT-0720655
    • EN300-142522
    • AKOS027321104
    • DTXSID1065681
    • UMWZLYTVXQBTTE-UHFFFAOYSA-N
    • MDL： MFCD01940478
    • Inchi： 1S/C19H18O2/c1-2-3-4-7-13-10-11-16-17(12-13)19(21)15-9-6-5-8-14(15)18(16)20/h5-6,8-12H,2-4,7H2,1H3
    • InChI Key： UMWZLYTVXQBTTE-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)CCCCC)=O

Computed Properties

  • Exact Mass: 278.13100
  • Monoisotopic Mass: 278.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Yellowish crystal or powder
  • Density: 1.153
  • Melting Point: 60-65ºC
  • Boiling Point: 447 °C at 760 mmHg
  • Flash Point: 166.6 °C
  • Refractive Index: 1.589
  • PSA: 34.14000
  • LogP: 4.19470

2-pentyl-9,10-dihydroanthracene-9,10-dione Customs Data

  • HS CODE：2914690090
  • Customs Data：

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-pentyl-9,10-dihydroanthracene-9,10-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A371208-1g
2-Pentylanthracene-9,10-dione
 13936-21-5 95+%
1g
 $2002.0 2025-02-20
eNovation Chemicals LLC
K60232-250g
2-Amylanthraquinone
 13936-21-5 95%
250g
 $3650 2024-06-09
eNovation Chemicals LLC
K60232-500g
2-Amylanthraquinone
 13936-21-5 95%
500g
 $5850 2024-06-09
Enamine
EN300-142522-0.05g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
0.05g
 $268.0 2023-02-15
Enamine
EN300-142522-0.1g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
0.1g
 $400.0 2023-02-15
Enamine
EN300-142522-0.25g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
0.25g
 $572.0 2023-02-15
Enamine
EN300-142522-0.5g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
0.5g
 $902.0 2023-02-15
Enamine
EN300-142522-1.0g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
1g
 $0.0 2023-06-08
Enamine
EN300-142522-2.5g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
2.5g
 $2268.0 2023-02-15
Enamine
EN300-142522-5.0g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
5.0g
 $3355.0 2023-02-15

2-pentyl-9,10-dihydroanthracene-9,10-dione Related Literature

Related Categories

13936-21-5 (2-pentyl-9,10-dihydroanthracene-9,10-dione) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD